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In-depth Technical Guide: 4-
(Dimethylamino)benzaldehyde (Ehrlich's
Reagent)
Important Clarification: The provided CAS number 10545-38-7 corresponds to Sulfur

Dichloride, an inorganic compound. The chemical name 4-
[(Dimethylamino)methyl]benzaldehyde is correctly associated with CAS number 36874-95-0.

However, a comprehensive search for research applications, experimental protocols, and

quantitative data for 4-[(Dimethylamino)methyl]benzaldehyde (CAS 36874-95-0) yielded

insufficient publicly available information to generate an in-depth technical guide.

Therefore, this guide will focus on the closely related and extensively researched compound, 4-

(Dimethylamino)benzaldehyde (CAS 100-10-7), also widely known as Ehrlich's reagent. This

compound is a key reagent in various scientific disciplines and its applications are well-

documented.

Introduction
4-(Dimethylamino)benzaldehyde is an organic compound containing a benzene ring substituted

with a formyl group and a dimethylamino group at the para position. Its unique structure,
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featuring an electron-donating dimethylamino group and an electron-withdrawing aldehyde

group, makes it a versatile molecule in organic synthesis and analytical chemistry. It is

famously used in the Ehrlich's test for the detection of indoles and urobilinogen. This guide

provides a comprehensive overview of its research applications, supported by experimental

protocols and quantitative data.

Physicochemical Properties
Property Value

CAS Number 100-10-7

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Appearance White to yellowish crystalline powder

Melting Point 73-75 °C

Boiling Point 266-267 °C

Solubility Soluble in ethanol, ether, and dilute acids.

Research Applications
The research applications of 4-(Dimethylamino)benzaldehyde are diverse, spanning from

synthetic chemistry to clinical diagnostics.

Organic Synthesis
4-(Dimethylamino)benzaldehyde serves as a crucial building block in the synthesis of a variety

of organic molecules.

Schiff Base Formation: It readily reacts with primary amines to form Schiff bases (imines),

which are important intermediates in the synthesis of various biologically active compounds,

including potential antibacterial and antifungal agents.

Knoevenagel Condensation: The aldehyde group can participate in Knoevenagel

condensation reactions with active methylene compounds to form substituted styrenes.

These products are often used in the synthesis of dyes and nonlinear optical materials.
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Synthesis of Stilbenes: It is a precursor in the synthesis of stilbene derivatives, which are

investigated for their potential applications in materials science and as fluorescent probes.

Analytical Chemistry and Diagnostics
The most well-known application of 4-(Dimethylamino)benzaldehyde is as a chromogenic

reagent.

Ehrlich's Test for Indoles: In the presence of a strong acid, it reacts with indole-containing

compounds to produce a characteristic blue-violet color. This reaction is widely used in

microbiology to identify bacteria that can metabolize tryptophan to indole.

Detection of Urobilinogen: In clinical diagnostics, Ehrlich's reagent is used to detect

urobilinogen in urine, which can be an indicator of liver disease or hemolytic anemia.

Determination of Hydrazine: It is also employed in the spectrophotometric determination of

hydrazine and its derivatives.

Medicinal Chemistry
Derivatives of 4-(Dimethylamino)benzaldehyde have been explored for their potential

therapeutic properties.

Antimicrobial Agents: Schiff bases derived from 4-(Dimethylamino)benzaldehyde have been

synthesized and evaluated for their antibacterial and antifungal activities.

Anticancer Research: Certain chalcone derivatives synthesized from this aldehyde have

shown potential as anticancer agents by inducing apoptosis in cancer cell lines.

Experimental Protocols
Synthesis of a Schiff Base from 4-
(Dimethylamino)benzaldehyde and Aniline
This protocol describes a typical procedure for the synthesis of an imine.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Dimethylamino)benzaldehyde

Aniline

Ethanol

Glacial acetic acid (catalyst)

Procedure:

Dissolve 4-(Dimethylamino)benzaldehyde (1.49 g, 10 mmol) in 20 mL of ethanol in a round-

bottom flask.

Add aniline (0.93 g, 10 mmol) to the solution.

Add a few drops of glacial acetic acid as a catalyst.

Reflux the mixture for 2-3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The solid product will precipitate out. If not, cool the flask in an ice bath.

Collect the product by vacuum filtration and wash with cold ethanol.

Recrystallize the crude product from ethanol to obtain the pure Schiff base.
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Synthesis of a Schiff Base.

Ehrlich's Test for Indole Production by Bacteria
This protocol outlines the procedure for identifying indole-producing microorganisms.

Materials:

Bacterial culture grown in tryptophan broth

Kovac's reagent (a solution of 4-(Dimethylamino)benzaldehyde in amyl alcohol and

hydrochloric acid)

Procedure:

Incubate the test organism in tryptophan broth at 37°C for 24-48 hours.

After incubation, add 5-10 drops of Kovac's reagent to the broth culture.

Gently shake the tube.
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Observe for a color change in the upper layer of the broth.

Interpretation:

Positive: A red or cherry-red layer at the top indicates the presence of indole.

Negative: No color change (the reagent layer remains yellow) indicates the absence of

indole.

Start: Bacterial Culture in Tryptophan Broth

Incubate at 37°C for 24-48h

Add Kovac's Reagent

Observe for Color Change

Positive Result
(Red Layer)

Indole Present

Negative Result
(Yellow Layer)

Indole Absent

Click to download full resolution via product page

Workflow for Ehrlich's Indole Test.

Quantitative Data
The following table summarizes some quantitative data related to the applications of 4-

(Dimethylamino)benzaldehyde.
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Application Parameter Value Reference

Ehrlich's Test
Molar Absorptivity of

Indole-DMAB adduct

~7.0 x 10⁴ L mol⁻¹

cm⁻¹ at 570 nm
Generic Data

Hydrazine Detection
Limit of Detection

(LOD)
0.02 - 0.1 µg/mL Method Dependent

Antimicrobial Activity

Minimum Inhibitory

Concentration (MIC)

of a Schiff base

derivative against S.

aureus

6.25 µg/mL

F. A. Al-Amiery et al.,

Bioinorg. Chem. Appl.,

2012

Anticancer Activity

IC₅₀ of a chalcone

derivative against

HeLa cells

1.5 µM
S. Kumar et al., Eur. J.

Med. Chem., 2013

Signaling Pathways
While 4-(Dimethylamino)benzaldehyde itself is not directly involved in signaling pathways, its

derivatives, particularly chalcones, have been shown to induce apoptosis in cancer cells

through the intrinsic pathway.
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Intrinsic Apoptosis Pathway.

Conclusion
4-(Dimethylamino)benzaldehyde is a compound of significant importance in both synthetic and

analytical chemistry. Its reactivity makes it a valuable precursor for a wide range of organic

molecules with potential applications in medicinal chemistry and materials science.
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Furthermore, its role as Ehrlich's reagent in diagnostic microbiology and clinical chemistry

remains a cornerstone of its utility. The ongoing research into its derivatives continues to unveil

new possibilities for this versatile compound.

To cite this document: BenchChem. [4-[(Dimethylamino)methyl]benzaldehyde CAS number
10545-38-7 research applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-
cas-number-10545-38-7-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-cas-number-10545-38-7-research-applications
https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-cas-number-10545-38-7-research-applications
https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-cas-number-10545-38-7-research-applications
https://www.benchchem.com/product/b1218930#4-dimethylamino-methyl-benzaldehyde-cas-number-10545-38-7-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

